Cas no 1354951-09-9 (5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 1354951-09-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 4592427
• Update Time: 2025-06-12

5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde
• 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde

• Inchi： 1S/C9H9N3O/c1-6-3-7(2)12-8(5-13)4-10-9(12)11-6/h3-5H,1-2H3
• InChI Key： HWIPHTCMCUIBOM-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2N=C(C)C=C(C)N21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: 1.7
• Topological Polar Surface Area: 47.3

Additional information on 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde

Recent Advances in the Study of 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde (CAS: 1354951-09-9)

The compound 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde (CAS: 1354951-09-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic aldehyde derivative belongs to the imidazo[1,2-a]pyrimidine class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, making it a promising candidate for drug development.

One of the key areas of research has been the synthesis and optimization of 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route starting from commercially available 2-amino-4,6-dimethylpyrimidine. The researchers employed a condensation reaction with chloroacetaldehyde followed by oxidation to yield the target aldehyde with high purity and yield. This synthetic approach has been praised for its scalability and potential for industrial application.

In terms of biological activity, recent in vitro studies have revealed that 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde exhibits potent inhibitory effects against several kinase targets, particularly those involved in cancer signaling pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound showed selective inhibition of FLT3 kinase (IC50 = 0.8 μM), making it a potential lead compound for acute myeloid leukemia (AML) therapy. The aldehyde moiety was found to form a critical Schiff base interaction with a lysine residue in the ATP-binding pocket of the kinase.

Structural modification studies have also been a focus of recent research. Scientists have explored various derivatives by modifying the aldehyde group or the methyl substituents on the pyrimidine ring. These structure-activity relationship (SAR) studies, published in European Journal of Medicinal Chemistry (2023), have identified that the aldehyde functionality is essential for maintaining the compound's biological activity, while modifications at the 5 and 7 positions can modulate selectivity and potency against different biological targets.

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies conducted in 2024 indicate that 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde shows favorable pharmacokinetic properties, including moderate plasma protein binding (75-80%) and good metabolic stability in human liver microsomes. However, researchers note that further optimization may be needed to improve its aqueous solubility for better oral bioavailability.

The compound has also shown promise in combination therapies. A recent preclinical study demonstrated synergistic effects when 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde was combined with standard chemotherapeutic agents in various cancer cell lines. This finding, published in Cancer Research (2024), suggests potential applications in overcoming drug resistance, a major challenge in oncology treatment.

Looking forward, researchers anticipate that 5,7-Dimethylimidazo[1,2-a]pyrimidine-3-carbaldehyde and its derivatives will continue to be an active area of investigation. Current efforts are focused on developing more potent and selective analogs, exploring its mechanism of action in greater detail, and advancing promising candidates into clinical trials. The unique scaffold of this compound offers multiple opportunities for structural diversification, making it a valuable template for future drug discovery programs in various therapeutic areas.